Cas no 168784-35-8 (Diphenanthro[3,4-B:4',3'-D]thiophene)

• Product Name: Diphenanthro[3,4-B:4',3'-D]thiophene
• CAS No: 168784-35-8
• MF: C₂₈H₁₆S
• MW: 384.491645812988
• CID: 905090
• Update Time: 2023-08-02

Diphenanthro[3,4-B:4',3'-D]thiophene Chemical and Physical Properties

Names and Identifiers

• Diphenanthro3,4-b:4,3-dthiophene
• biphenanthro<4,3-b,3',4'-d>thiophene
• DIPHENANTHRO[3,4-B:4',3'-D]THIOPHENE
• Diphenanthro[3,4-B:4',3'-D]thiophene

• Inchi： 1S/C28H16S/c1-3-7-21-17(5-1)9-11-19-13-15-23-27(25(19)21)28-24(29-23)16-14-20-12-10-18-6-2-4-8-22(18)26(20)28/h1-16H
• InChI Key： UNKICAROUFRVIX-UHFFFAOYSA-N
• SMILES： S1C2C=CC3C=CC4C=CC=CC=4C=3C=2C2=C1C=CC1C=CC3C=CC=CC=3C2=1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.3
• Topological Polar Surface Area: 28.2